Cas no 1008779-96-1 (1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate
• CAS No: 1008779-96-1
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5630963
• PubChem ID: 59159692
• Update Time: 2025-10-21

1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate
• SCHEMBL3867373
• 1008779-96-1
• EN300-28288936
• 1,4-Piperidinedicarboxylic acid, 4-hydroxy-, 4-methyl 1-(phenylmethyl) ester

• Inchi： 1S/C15H19NO5/c1-20-13(17)15(19)7-9-16(10-8-15)14(18)21-11-12-5-3-2-4-6-12/h2-6,19H,7-11H2,1H3
• InChI Key： VUESMNQRGPJUJZ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 415.1±45.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate

Introduction to 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate (CAS No. 1008779-96-1) and Its Emerging Applications in Chemical Biology

1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate, identified by its CAS number 1008779-96-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic molecules, which are widely recognized for their structural versatility and biological activity. The presence of both hydroxyl and carboxyl functional groups, along with a benzyl substituent and a methyl group at the 4-position of the piperidine ring, contributes to its unique chemical properties and potential applications.

The structural motif of 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate makes it an intriguing candidate for drug discovery and molecular probe development. Piperidine derivatives are known to exhibit a broad spectrum of biological activities, including but not limited to receptor binding, enzyme inhibition, and modulation of signaling pathways. The specific arrangement of functional groups in this compound suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic purposes. The hydroxypiperidine core structure is particularly interesting because it can be modified to enhance solubility, bioavailability, and target specificity. For instance, studies have shown that modifications at the 1-position (e.g., benzyl substitution) can improve metabolic stability, while functional groups at the 4-position can fine-tune binding affinity to biological targets.

One of the most compelling aspects of 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to design molecules with enhanced pharmacological profiles. For example, derivatives of this scaffold have been explored as inhibitors of kinases and other enzymes involved in cancer progression. The carboxyl groups provide opportunities for further derivatization via esterification or amidation, allowing for the creation of prodrugs or conjugates that can target specific tissues or cells.

Recent advances in computational chemistry have also facilitated the design of novel analogs of 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate. Molecular docking studies have identified promising modifications that could improve binding affinity to therapeutic targets. These computational approaches complement experimental efforts by predicting structural changes that could enhance biological activity. Such integrative strategies are becoming increasingly important in modern drug discovery pipelines.

The synthesis of 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate presents unique challenges due to its complex architecture. However, recent developments in synthetic methodology have made it more accessible than ever before. Catalytic hydrogenation, asymmetric synthesis, and protecting group strategies have all been employed to construct this molecule with high fidelity. These advancements are crucial for enabling further exploration of its biological properties.

From a biochemical perspective, the hydroxypiperidine ring in 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate is reminiscent of natural products such as piperine and harmaline. These compounds are known for their interaction with various biological systems, including neurotransmitter receptors and ion channels. By studying analogs like 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate, researchers hope to uncover new mechanisms of action that could lead to innovative therapeutic interventions.

The pharmaceutical industry has taken note of the potential of piperidine derivatives like 1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate. Several large biotech companies have included related scaffolds in their pipeline programs targeting neurological disorders and inflammatory diseases. The ability to modify this compound at multiple positions allows for rapid diversification of chemical space, increasing the likelihood of identifying lead compounds with desirable pharmacokinetic properties.

In conclusion,1-benzyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate (CAS No. 1008779-96-1) represents a promising area of research within chemical biology and drug discovery. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will likely play an increasingly important role in the development of next-generation therapeutics.